Cas no 2228694-52-6 (4-bromo-2-(but-3-yn-1-yl)-6-fluorophenol)

• Product Name: 4-bromo-2-(but-3-yn-1-yl)-6-fluorophenol
• CAS No: 2228694-52-6
• MF: C₁₀H₈BrFO
• MW: 243.072325706482
• CID: 6352397
• PubChem ID: 165632346
• Update Time: 2025-05-19

4-bromo-2-(but-3-yn-1-yl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(but-3-yn-1-yl)-6-fluorophenol
• EN300-1938060
• 2228694-52-6

• Inchi： 1S/C10H8BrFO/c1-2-3-4-7-5-8(11)6-9(12)10(7)13/h1,5-6,13H,3-4H2
• InChI Key： OITRSENEUHRXJU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CCC#C)O)F

Computed Properties

• Exact Mass: 241.97426g/mol
• Monoisotopic Mass: 241.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-bromo-2-(but-3-yn-1-yl)-6-fluorophenol

4-Bromo-2-(But-3-yn-1-yl)-6-Fluorophenol: An Overview of a Versatile Compound

4-Bromo-2-(But-3-yn-1-yl)-6-fluorophenol (CAS No. 2228694-52-6) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of bromine, fluorine, and an alkyne functional group, making it a valuable building block for a wide range of applications. In this article, we will delve into the chemical properties, synthetic methods, and potential applications of 4-bromo-2-(but-3-yn-1-yl)-6-fluorophenol, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The molecular structure of 4-bromo-2-(but-3-yn-1-yl)-6-fluorophenol is defined by its aromatic ring substituted with a bromine atom at the 4-position, a butynyl group at the 2-position, and a fluorine atom at the 6-position. The presence of these substituents imparts distinct chemical properties to the molecule. The bromine atom is an excellent leaving group, facilitating various substitution reactions. The butynyl group provides a versatile handle for further functionalization through alkyne chemistry, such as click reactions and cycloadditions. The fluorine atom introduces electronic effects that can influence the reactivity and stability of the molecule.

Synthetic Methods

The synthesis of 4-bromo-2-(but-3-yn-1-yl)-6-fluorophenol has been explored through several routes, each offering unique advantages and challenges. One common approach involves the sequential introduction of the substituents onto a phenol scaffold. For instance, starting from 4-bromo-6-fluorophenol, the butynyl group can be introduced via a nucleophilic substitution reaction with butynyl bromide in the presence of a base such as potassium carbonate. Alternatively, the bromination and fluorination steps can be performed on a phenol derivative containing the butynyl group.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis of 4-bromo-2-(but-3-yn-1-yl)-6-fluorophenol using a palladium-catalyzed coupling reaction. This method not only simplifies the synthetic process but also improves yield and purity. The use of palladium catalysts has been shown to enhance the selectivity and efficiency of such transformations, making it an attractive option for large-scale production.

Applications in Medicinal Chemistry

4-Bromo-2-(but-3-yn-1-yl)-6-fluorophenol has found applications in medicinal chemistry due to its versatile functional groups and potential for bioactivity. The bromine atom can be readily replaced with other functional groups through substitution reactions, allowing for the synthesis of diverse derivatives with tailored biological properties. For example, researchers have utilized this compound as a starting material for the development of novel antiviral agents targeting RNA-dependent RNA polymerases.

A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 4-bromo-2-(but-3-yn-1-yl)-6-fluorophenol exhibited potent inhibitory activity against influenza viruses. The alkyne functionality was used to introduce additional functional groups via click chemistry, leading to compounds with enhanced antiviral potency and selectivity. These findings highlight the potential of 4-bromo-2-(but-3-yntil)-6-fluorophenol as a lead compound for drug discovery efforts.

Molecular Imaging and Materials Science

Beyond medicinal chemistry, 4-bromo-2-(but-yntil)-6-fluorophenol has also shown promise in molecular imaging and materials science. The fluorine atom can be detected using nuclear magnetic resonance (NMR) spectroscopy or positron emission tomography (PET), making it useful for tracking molecular processes in biological systems. Additionally, the alkyne group can be used to form covalent linkages with other molecules or surfaces through click reactions, enabling the creation of functional materials with specific properties.

A recent publication in Advanced Materials reported the use of 4-bromo-yntil)-fluorophenol-based polymers in developing stimuli-responsive materials for drug delivery applications. These polymers exhibited enhanced solubility and biocompatibility, making them suitable for targeted drug release in response to environmental cues such as pH or temperature changes.

Safety Considerations and Future Directions

In handling any chemical compound, safety considerations are paramount. While 4-bromo-yntil)-fluorophenol is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and handling to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs).

The future research directions for 4-bromo-yntil)-fluorophenol are promising. Ongoing studies are exploring its potential in areas such as cancer therapy, where its unique combination of functional groups may enable the design of targeted therapeutic agents with improved efficacy and reduced side effects. Additionally, advancements in synthetic methodologies may lead to more efficient and scalable production processes, further expanding its utility in various scientific and industrial applications.